Cas no 2172574-99-9 (4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidin-4-ol)

• Product Name: 4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidin-4-ol
• CAS No: 2172574-99-9
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6429524
• PubChem ID: 165866433
• Update Time: 2025-05-30

4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidin-4-ol
• 4-[2-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptan-2-yl]piperidin-4-ol
• EN300-1642421
• 2172574-99-9

• Inchi： 1S/C12H21NO3/c14-8-11(7-9-1-2-10(11)16-9)12(15)3-5-13-6-4-12/h9-10,13-15H,1-8H2
• InChI Key： FNXQOSGPWVIGNA-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(CO)(C2)C1(CCNCC1)O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.7Ų

Additional information on 4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidin-4-ol

Comprehensive Overview of 4-2-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptan-2-ylpiperidin-4-ol (CAS No. 2172574-99-9)

The compound 4-2-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptan-2-ylpiperidin-4-ol (CAS No. 2172574-99-9) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex bicyclic framework, combined with functional groups like hydroxymethyl and piperidin-4-ol, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly intrigued by its potential applications in targeting neurological and inflammatory pathways, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like 4-2-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptan-2-ylpiperidin-4-ol has surged due to their role in addressing unmet medical needs. The 7-oxabicyclo[2.2.1]heptane core is a notable pharmacophore, often associated with improved metabolic stability and bioavailability. This aligns with the growing focus on AI-driven drug design and fragment-based screening, where such scaffolds are prioritized for library development. Notably, the compound’s hydroxyl groups enhance its solubility, a critical factor in modern formulation optimization strategies.

From a synthetic chemistry perspective, CAS No. 2172574-99-9 presents intriguing challenges and opportunities. Its oxabicyclo structure requires sophisticated ring-forming techniques, such as Diels-Alder cycloadditions or transition-metal catalysis, which are hot topics in green chemistry forums. The compound’s potential as a chiral building block also resonates with the pharmaceutical industry’s push toward enantioselective synthesis, a trend frequently searched in academic and industrial databases.

Beyond its chemical attributes, 4-2-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptan-2-ylpiperidin-4-ol has sparked discussions in computational chemistry circles. Molecular docking studies suggest its affinity for G-protein-coupled receptors (GPCRs), a protein family central to drug development. This connection to neurotherapeutics and immunomodulation aligns with popular search queries like “GPCR-targeted drugs” and “small molecules for CNS disorders,” highlighting its relevance in cutting-edge research.

In conclusion, CAS No. 2172574-99-9 exemplifies the convergence of structural ingenuity and therapeutic potential. Its multifaceted applications—from medicinal chemistry to material science—underscore its value in both academic and industrial settings. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in discussions about next-generation drug candidates and sustainable synthesis methodologies.